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Compound of Interest

Compound Name: Lanthanum--nickel (2/7)

Cat. No.: B15484396 Get Quote

This technical guide provides a comprehensive analysis of the crystal structure of the

intermetallic compound La₂Ni₇, intended for researchers, scientists, and professionals in drug

development. The document details the crystallographic parameters, experimental

methodologies for structure determination, and key structural features.

Crystallographic Data
The crystal structure of La₂Ni₇ has been determined to be hexagonal. The crystallographic data

is summarized in the table below, providing key parameters for researchers.

Parameter Value

Crystal System Hexagonal

Space Group P6₃/mmc (No. 194)

Lattice Parameter, a 5.06235(11) Å - 5.06352(11) Å[1][2][3]

Lattice Parameter, c 24.6908(8) Å[1][2][3]

The atomic positions within the unit cell are distributed over several Wyckoff positions,

indicating a complex layered structure. The structure is composed of La₂Ni₄ and LaNi₅

subunits.[1][4] There are two crystallographically inequivalent sites for Lanthanum (La) and five

for Nickel (Ni).[1][2][3][4]
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Table of Atomic Wyckoff Positions:

Atom Wyckoff Position

La 4f

Ni 12k, 6h, 4f, 4e, 2a

Experimental Protocols
The determination of the La₂Ni₇ crystal structure relies on a combination of single-crystal

growth and diffraction techniques.

Single Crystal Synthesis
Single crystals of La₂Ni₇ are typically grown from a binary La-Ni melt.[4] A common method

involves the following steps:

Melt Preparation: High-purity Lanthanum and Nickel are combined in a specific atomic ratio

(e.g., La₃₃Ni₆₇) within a tantalum crucible.[3]

Encapsulation: The crucible is sealed, often with a frit to aid in later separation, and then

enclosed in a quartz ampoule.[3]

Heat Treatment: The ampoule is subjected to a precise heating and cooling profile in a

furnace. A typical procedure involves heating to 1150 °C, holding for a period, and then

slowly cooling over several hundred hours to allow for crystal growth.[3]

Crystal Separation: The single crystals are separated from the residual melt, often by

decanting in a centrifuge.[3]

Structure Determination by Diffraction
The primary techniques for elucidating the crystal structure of La₂Ni₇ are X-ray Diffraction

(XRD) and neutron diffraction.

Single-Crystal X-ray and Neutron Diffraction: These are the definitive methods for

determining the precise atomic arrangement. Single crystals are mounted on a goniometer
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and irradiated with a beam of X-rays or neutrons. The resulting diffraction pattern is collected

and analyzed to determine the space group and atomic coordinates. Neutron diffraction is

particularly useful for accurately locating the positions of the Nickel atoms and for studying

the magnetic structure at low temperatures.[2][3]

Powder X-ray Diffraction (PXRD) and Rietveld Refinement: PXRD is used to assess the

phase purity of polycrystalline samples. The Rietveld refinement method can be applied to

the powder diffraction data to refine the lattice parameters and atomic positions, though with

less precision than single-crystal methods.[5]

Structural and Physical Properties
La₂Ni₇ exhibits a series of antiferromagnetic (AFM) phase transitions at low temperatures.[1][2]

[4][6][7][8] These transitions have been extensively studied using techniques such as specific

heat, electrical resistivity, and magnetization measurements on single crystals.[4][8] Neutron

diffraction has been crucial in determining the magnetic structures of these different phases.[2]

[3][6][7]

The following diagrams illustrate the experimental workflow for the analysis of La₂Ni₇ and the

logical relationship of its magnetic phase transitions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.researchgate.net/publication/359228447_Weak_itinerant_magnetic_phases_of_La2Ni7
https://arxiv.org/pdf/2203.06341
https://www.researchgate.net/figure/Summary-of-crystallographic-information-for-La-2-Ni-7_tbl1_256474248
https://www.researchgate.net/figure/Crystal-structure-BZ-and-magnetic-phase-diagram-of-La2Ni7-a-The-crystal-structure-of_fig1_369421929
https://www.researchgate.net/publication/359228447_Weak_itinerant_magnetic_phases_of_La2Ni7
https://www.researchgate.net/figure/Antiferromagnetic-structure-of-La2Ni7-and-Ni-moment-distribution-along-the-c-axis-in-both_fig7_337900093
https://www.ameslab.gov/dmse/research-highlights/weak-itinerant-magnetic-phases-of-la2ni7
https://arxiv.org/abs/2203.06341
https://www.osti.gov/pages/servlets/purl/1842216
https://www.researchgate.net/figure/Antiferromagnetic-structure-of-La2Ni7-and-Ni-moment-distribution-along-the-c-axis-in-both_fig7_337900093
https://www.osti.gov/pages/servlets/purl/1842216
https://www.researchgate.net/publication/359228447_Weak_itinerant_magnetic_phases_of_La2Ni7
https://arxiv.org/pdf/2203.06341
https://www.ameslab.gov/dmse/research-highlights/weak-itinerant-magnetic-phases-of-la2ni7
https://arxiv.org/abs/2203.06341
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15484396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crystal Synthesis

Structural & Physical Characterization

Data Analysis

Melt Preparation
(La + Ni)

Encapsulation
(Ta Crucible + Quartz Ampoule)

Heat Treatment
(Furnace)

Crystal Separation
(Centrifuge)

Single-Crystal X-ray/
Neutron Diffraction Powder X-ray Diffraction Physical Property Measurements

(Magnetization, Resistivity, Specific Heat)

Crystal Structure Refinement Magnetic Structure Determination Phase Diagram Construction

Click to download full resolution via product page

Experimental workflow for La₂Ni₇ analysis.
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Magnetic phase transitions of La₂Ni₇.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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